Cas no 2229139-63-1 (2-fluoro-3,3-dimethylpentan-1-amine)

• Product Name: 2-fluoro-3,3-dimethylpentan-1-amine
• CAS No: 2229139-63-1
• MF: C₇H₁₆FN
• MW: 133.207045555115
• CID: 6000861
• PubChem ID: 165851531
• Update Time: 2025-06-11

2-fluoro-3,3-dimethylpentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-3,3-dimethylpentan-1-amine
• EN300-1859141
• 2229139-63-1

• Inchi： 1S/C7H16FN/c1-4-7(2,3)6(8)5-9/h6H,4-5,9H2,1-3H3
• InChI Key： IDMVTOUNFHQUAH-UHFFFAOYSA-N
• SMILES： FC(CN)C(C)(C)CC

Computed Properties

• Exact Mass: 133.126677677g/mol
• Monoisotopic Mass: 133.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 81
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 2-fluoro-3,3-dimethylpentan-1-amine

Introduction to 2-Fluoro-3,3-Dimethylpentan-1-Amine (CAS No. 2229139-63-1)

2-Fluoro-3,3-dimethylpentan-1-amine (CAS No. 2229139-63-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its fluorine substitution and the presence of a tertiary amine group, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 2-fluoro-3,3-dimethylpentan-1-amine is C₇H₁₇FN, and it has a molecular weight of approximately 134.19 g/mol. The compound is a colorless liquid at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane. Its boiling point is around 85°C at 760 mmHg, making it relatively volatile compared to other similar compounds.

2-Fluoro-3,3-dimethylpentan-1-amine has been the subject of numerous studies due to its potential as a building block in the synthesis of more complex molecules. The presence of the fluorine atom imparts unique electronic and steric properties, which can be leveraged in the design of novel pharmaceuticals and materials. For instance, fluorinated compounds are often used in drug development to improve pharmacokinetic properties such as metabolic stability and bioavailability.

In the context of pharmaceutical research, 2-fluoro-3,3-dimethylpentan-1-amine has shown promise as an intermediate in the synthesis of drugs targeting specific biological pathways. Recent studies have explored its use in the development of inhibitors for enzymes involved in metabolic diseases and cancer. The tertiary amine group provides a reactive site for further functionalization, allowing for the introduction of additional pharmacophores that can enhance the therapeutic efficacy of the final product.

Beyond pharmaceutical applications, 2-fluoro-3,3-dimethylpentan-1-amine has also found utility in materials science. Its unique chemical structure makes it suitable for use as a monomer in the synthesis of polymers with tailored properties. For example, researchers have investigated its incorporation into polymeric materials designed for use in electronic devices and coatings. The fluorine atom can improve the hydrophobicity and thermal stability of these materials, making them attractive for various industrial applications.

The synthesis of 2-fluoro-3,3-dimethylpentan-1-amine typically involves multi-step processes that include fluorination reactions and amine functionalization. One common synthetic route involves the reaction of 2-fluoro-3,3-dimethylbutanal with an appropriate amine source under controlled conditions. This process requires careful optimization to achieve high yields and purity levels, which are crucial for downstream applications.

In terms of safety and handling, while 2-fluoro-3,3-dimethylpentan-1-amine is not classified as a hazardous substance under current regulations, it should be handled with appropriate precautions due to its volatility and potential for skin and eye irritation. Proper personal protective equipment (PPE) such as gloves and goggles should be used when working with this compound in laboratory settings.

The environmental impact of 2-fluoro-3,3-dimethylpentan-1-amine is another important consideration. Fluorinated compounds can persist in the environment for extended periods due to their resistance to biodegradation. Therefore, responsible disposal methods should be employed to minimize any potential ecological effects.

In conclusion, 2-fluoro-3,3-dimethylpentan-1-amine (CAS No. 2229139-63-1) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure offers opportunities for innovative research and development, making it an important molecule to study further. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in various scientific fields.